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Compound of Interest

Compound Name: Ammonium dihydrogen phosphate

Cat. No.: B147845

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the successful growth of
high-quality ammonium dihydrogen phosphate ((NH2)H2POa4), or ADP, single crystals. ADP
crystals are of significant interest due to their piezoelectric, electro-optic, and nonlinear optical
(NLO) properties, making them valuable in various scientific and technological applications,
including frequency conversion in lasers and as transducers.[1][2][3][4] This guide will cover the
most common and effective methods for ADP crystal growth: slow evaporation, temperature
lowering, and gel growth.

Physicochemical Properties of Ammonium
Dihydrogen Phosphate (ADP)

A thorough understanding of the physicochemical properties of ADP is crucial for designing and

optimizing crystal growth experiments.

Table 1: Key Physicochemical Properties of ADP
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Property Value

Chemical Formula (NH4)H2POa4

Molar Mass 115.03 g/mol

Crystal System Tetragonal[3][5][6]

Appearance White crystalline powder or granules
Density 1.80 g/cm3[7]

Melting Point 190 °C (463 K)[7]

Refractive Indices (at optical wavelengths) No =1.522, ne = 1.478[7][8]

pH of Agueous Solution Acidic (e.g., pH 4.2 for a 5% solution)[7]

Solubility of ADP in Water

The solubility of ADP in water is highly dependent on temperature. This property is the
cornerstone of the slow evaporation and temperature lowering growth methods.

Table 2: Solubility of ADP in Water at Different Temperatures

Temperature (°C) Solubility (g / 100 g H20)
0 22.7

20 36.8

40 56.7

60 82.9

80 120.7

100 174

(Data sourced from Merck Millipore[9])

Crystal Growth Methodologies
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Three primary methods are employed for growing ADP single crystals from aqueous solutions.

The choice of method depends on the desired crystal size, quality, and the available

equipment.

Method 1: Slow Evaporation

This is the simplest and most common method for growing ADP crystals at a constant

temperature.[10] Crystal growth is induced by the slow evaporation of the solvent, which

gradually increases the supersaturation of the solution.

e Preparation of a Saturated Solution:

[¢]

Based on the solubility data in Table 2, calculate the amount of ADP powder required to
create a saturated solution at the desired growth temperature (e.g., at 32°C).[11]

Use high-purity, deionized water as the solvent. To ensure purity, it is recommended to
recrystallize the commercially available ADP powder at least once.

Gradually dissolve the ADP powder in the water while continuously stirring with a magnetic
stirrer. Gentle heating can be applied to facilitate dissolution.

After complete dissolution, filter the solution using a Whatman filter paper to remove any
undissolved impurities.[4][11]

o Crystal Growth:

Transfer the filtered, saturated solution into a clean crystallizing dish or beaker.

Cover the container with a perforated lid (e.g., aluminum foil with small holes) to allow for
slow and controlled evaporation of the solvent.[10][12]

Place the setup in a location with a stable temperature and minimal vibrations to prevent
uncontrolled nucleation.[10]

Monitor the setup over several days to weeks. Small seed crystals will start to form at the
bottom of the container.
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o For growing larger single crystals, a well-formed seed crystal can be selected and
suspended in a freshly prepared supersaturated solution.

¢ Harvesting and Drying:
o Once the crystals have reached the desired size, carefully remove them from the solution.

o Gently dry the crystals with a lint-free cloth or by placing them on a filter paper.

Crystal Growth

Harvesting
stirand Gently Heat Filter the Solution Transfer to Crystallzing Dish Cover with Perforated Lid Incubate at Constant Temperature *s( Remove Crystals from salunon]ﬂ@ryme crystals]

Harvesting
Remove Crystal from saluuo.D—»G:ry the ClyslaD

Solution Preparation
Prepare Saturated Solution at High Temperature B Filter the Hot Solution JEEESSEEEESEEtE

Gel Preparation

Prepare ADP Solution Crystal Growth Harvesting
7 ((Mix and Adjust pH to Form Gel TN A dq Supersaturated ADP Solution on Top of Gel IR Seal and Allow Diffusion SECREEEIRERRY £yiract Crystals from Gel W Wash and Dry Crystals
Prepare Sodium Metasiicate Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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